Cas no 1226454-21-2 (N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-5-nitrofuran-2-carboxamide)

N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-5-nitrofuran-2-carboxamide structure

1226454-21-2 structure

Product Name:N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-5-nitrofuran-2-carboxamide

CAS No:1226454-21-2

MF:C₁₆H₁₄N₄O₇

MW:374.304963588715

CID:5920762

PubChem ID:49677324

Update Time:2024-01-16

N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-Furancarboxamide, N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]-5-nitro-
- VU0527587-1
- 1226454-21-2
- N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)-5-nitrofuran-2-carboxamide
- AKOS024526946
- N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]-5-nitrofuran-2-carboxamide
- F5882-5395
- N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)-5-nitrofuran-2-carboxamide
- N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-5-nitrofuran-2-carboxamide
- Inchi： 1S/C16H14N4O7/c1-24-10-2-4-11(5-3-10)25-9-13-18-14(27-19-13)8-17-16(21)12-6-7-15(26-12)20(22)23/h2-7H,8-9H2,1H3,(H,17,21)
- InChI Key： RIDKNRLWZMZAPF-UHFFFAOYSA-N
- SMILES： O1C([N+]([O-])=O)=CC=C1C(NCC1ON=C(COC2=CC=C(OC)C=C2)N=1)=O

Computed Properties

Exact Mass: 374.08624880g/mol
Monoisotopic Mass: 374.08624880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 510
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 145Å²

N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-5-nitrofuran-2-carboxamide Pricemore >>

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